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Introduction

The selection of an appropriate grease is critical for the longevity and performance of lubricated

components, especially in high-temperature environments. The thickener, a key component of

grease, plays a pivotal role in its thermal stability, mechanical properties, and overall

performance. While the specific compound "Dilithium azelate" is not prominently documented

in publicly available literature for high-temperature applications, the broader class of lithium-

based thickeners, including simple lithium soaps and lithium complex soaps, are extensively

used and studied. This guide provides a comparative overview of the performance of various

lithium-based grease thickeners at elevated temperatures, supported by experimental data and

standardized testing methodologies.

Comparative Performance Data
The performance of greases formulated with different lithium-based thickeners can be

evaluated based on several key parameters. The following tables summarize typical

performance data for greases thickened with simple lithium soap (e.g., lithium 12-

hydroxystearate) and lithium complex soaps.

Table 1: Thermal Performance Characteristics
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Parameter
Simple Lithium
Soap Grease

Lithium Complex
Soap Grease

Test Method

Dropping Point (°C) 180 - 210 > 260 ASTM D2265

Upper Operating

Temp. (°C)
~ 120 > 150 -

Thermal Stability (hrs

@ 150°C)
< 100 > 500 -

Table 2: Mechanical and Chemical Stability

Parameter
Simple Lithium
Soap Grease

Lithium Complex
Soap Grease

Test Method

Mechanical Stability

(Worked Penetration,

60 strokes)

265 - 295 265 - 295 ASTM D217

Roll Stability

(Penetration Change,

%)

< 15 < 10 ASTM D1831

Oxidation Stability

(Pressure Drop, psi @

100 hrs)

< 5 < 5 ASTM D942

Water Washout (%

loss @ 80°C)
< 6 < 3 ASTM D1264

Experimental Protocols
The data presented above is derived from standardized ASTM (American Society for Testing

and Materials) test methods, ensuring reproducibility and comparability.

1. Dropping Point (ASTM D2265): This test determines the temperature at which a grease

becomes fluid enough to drip. A small sample of grease is placed in a cup with a small orifice at

the bottom. The apparatus is heated at a controlled rate, and the temperature at which the first
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drop of material falls from the cup is recorded as the dropping point. This indicates the upper-

temperature limit for short-term exposure.

2. Worked Penetration (ASTM D217): This method measures the consistency of a grease after

it has been worked for a specified number of strokes (typically 60) in a standard grease worker.

A cone of standard shape and weight is allowed to drop into the grease for 5 seconds. The

depth of penetration in tenths of a millimeter is the worked penetration value. It indicates the

grease's ability to remain in place during operation.

3. Oxidation Stability (ASTM D942): This test evaluates the resistance of a grease to oxidation

under static conditions. A sample of grease is placed in a pressure vessel (bomb) filled with

oxygen. The bomb is sealed and placed in a bath at a specified temperature. The drop in

oxygen pressure over a certain period is recorded as a measure of the grease's oxidation

stability.

4. Water Washout (ASTM D1264): This method assesses the ability of a grease to resist being

washed away by water. A greased ball bearing is rotated at a specific speed while a jet of water

at a controlled temperature is sprayed onto it. The percentage of grease lost from the bearing is

a measure of its water washout resistance.
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Caption: A flowchart outlining the decision-making process for selecting a suitable high-

temperature grease.

Experimental Workflow for Grease Performance Evaluation
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Caption: A diagram illustrating the workflow for the experimental evaluation of grease

performance.
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Available at: [https://www.benchchem.com/product/b1614953#benchmarking-the-
performance-of-dilithium-azelate-in-high-temperature-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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